2-Chloro-4-(methylsulfonyl)benzaldehyde
Description
Synthesis Analysis
The synthesis of related sulfone and benzaldehyde derivatives has been extensively studied. For example, the use of methyl (methylthio)methyl sulfoxide with benzaldehyde in the presence of specific catalysts affords 1-(methylsulfinyl)-1-(methylthio)-2-phenylethylene, leading to various esters upon further treatment (Ogura, Itō, & Tsughihashi, 1979). Additionally, the interaction of phenyl 2-propynyl sulfone with substituted benzaldehydes using sodium hydride results in the formation of addition products, highlighting a method for functionalizing benzaldehydes (Yoshimoto & Kishida, 1970).
Molecular Structure Analysis
The molecular structure of compounds related to 2-Chloro-4-(methylsulfonyl)benzaldehyde, such as metal complexes containing similar molecular frameworks, has been characterized, revealing insights into the arrangement and interactions within these compounds (Sousa et al., 2001).
Chemical Reactions and Properties
The reactivity of benzaldehydes under various conditions has been demonstrated in reactions such as the Pd-catalyzed, ortho C-H methylation and fluorination, utilizing orthanilic acids as directing groups. This process underscores the versatility and reactivity of the benzaldehyde group in chemical syntheses (Chen & Sorensen, 2018).
Physical Properties Analysis
The solubility of 4-(methylsulfonyl)benzaldehyde in various organic solvents has been experimentally studied, revealing its solubility trends across different solvents and temperatures. This information is crucial for understanding its behavior in different chemical environments (Cong et al., 2016).
Chemical Properties Analysis
Chemical properties, such as reactivity under photocatalysis, have been explored, with studies showing the sulfonylation of benzylic C-H bonds through a three-component reaction. This demonstrates the compound's reactivity and potential for further functionalization (Gong et al., 2018).
properties
IUPAC Name |
2-chloro-4-methylsulfonylbenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClO3S/c1-13(11,12)7-3-2-6(5-10)8(9)4-7/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FSZMGEPPBLUUFS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC(=C(C=C1)C=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50375533 |
Source
|
| Record name | 2-chloro-4-(methylsulfonyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50375533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
101349-95-5 |
Source
|
| Record name | 2-chloro-4-(methylsulfonyl)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50375533 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 101349-95-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4b,5,5a,6-Tetrahydro-5,6-methanocyclopropa[3,4]cyclopenta[1,2-c]pyridine](/img/structure/B34814.png)
